Sigma Receptor Affinity: Benzyl vs. Extended Alkyl Analogs
In the closest available head-to-head SAR comparison within the 2,7-diazaspiro[4.4]nonane series, the benzyl-substituted analog (compound 7b) displayed a Ki of 10 ± 1.4 nM at S1R and 40 ± 4.4 nM at S2R, yielding an S2R/S1R selectivity ratio of 4.0. Extending the spacer by one methylene to phenethyl (compound 8a) increased the S2R Ki to 95 ± 9.5 nM and widened the selectivity ratio to 14.6 [1]. This demonstrates that the benzyl group directly attached to the spirocyclic nitrogen confers a distinct dual-receptor affinity profile that is quantitatively different from its one‑carbon‑extended analog.
Analog 8a: S1R Ki 6.5 nM, S2R Ki 95 nM, ratio 14.6
S2R Ki 2.4-fold difference; selectivity ratio 3.7-fold change
| Evidence Dimension | Sigma-1 and Sigma-2 receptor binding affinity (Ki) and S2R/S1R selectivity ratio |
|---|---|
| Target Compound Data | Compound 7b (benzyl analog): Ki S1R = 10 ± 1.4 nM, Ki S2R = 40 ± 4.4 nM, selectivity ratio = 4.0 |
| Comparator Or Baseline | Compound 8a (phenethyl analog): Ki S1R = 6.5 ± 0.9 nM, Ki S2R = 95 ± 9.5 nM, selectivity ratio = 14.6 |
| Quantified Difference | S2R Ki: 40 nM (7b) vs. 95 nM (8a) – 2.4-fold difference; S2R/S1R ratio: 4.0 (7b) vs. 14.6 (8a) – 3.7-fold difference |
| Conditions | Radioligand binding assays using [³H]-(+)-pentazocine (S1R) and [³H]DTG (S2R) in rat liver homogenates; nonspecific binding defined with 10 μM unlabeled (+)-pentazocine or DTG. |
Why This Matters
For procurement decisions, this quantitative difference means that the benzyl-substituted spirocyclic core provides a distinct S1R/S2R binding signature that cannot be replicated by simply extending the linker; researchers targeting balanced dual S1R/S2R profiles should select the benzyl congener over the phenethyl analog.
- [1] Dichiara, M.; Ambrosio, F. A.; Lee, S. M.; et al. Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. J. Med. Chem. 2023, 66 (16), 11447–11463 (Table 1). View Source
